Cas no 220241-57-6 (220241-57-6)

• Product Name: 220241-57-6
• CAS No: 220241-57-6
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 5249709
• Update Time: 2026-03-09

220241-57-6 Chemical and Physical Properties

Names and Identifiers

• 220241-57-6

• Inchi： 1S/C15H25NO5/c1-14(2,3)20-12(18)16(10-7-8-11(17)9-10)13(19)21-15(4,5)6/h7-8,10-11,17H,9H2,1-6H3/t10-,11+/m0/s1
• InChI Key： COEHCPYENSUXFK-WDEREUQCSA-N
• SMILES： N([C@H]1C=C[C@@H](O)C1)(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 220241-57-6

Research Briefing on 220241-57-6: Recent Advances and Applications in Chemical Biology and Medicine

The compound 220241-57-6 has recently garnered significant attention in the field of chemical biology and medicine due to its promising pharmacological properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its molecular mechanisms, biological activities, and clinical relevance.

Recent studies have elucidated the structural and functional characteristics of 220241-57-6, highlighting its role as a potent modulator of specific biochemical pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 220241-57-6 exhibits high selectivity and affinity for certain enzyme targets, making it a valuable candidate for drug development. The compound's unique chemical scaffold allows it to interact with key proteins involved in disease progression, thereby offering new avenues for therapeutic intervention.

In addition to its biochemical properties, 220241-57-6 has shown remarkable efficacy in preclinical models of various diseases, including cancer and inflammatory disorders. A recent study conducted by researchers at a leading pharmaceutical institute revealed that the compound significantly inhibits tumor growth in mouse models by targeting specific oncogenic pathways. These findings underscore the potential of 220241-57-6 as a novel anticancer agent, warranting further investigation in clinical trials.

Another area of interest is the compound's application in neurodegenerative diseases. Preliminary data from in vitro and in vivo studies suggest that 220241-57-6 may have neuroprotective effects, potentially slowing the progression of conditions such as Alzheimer's and Parkinson's diseases. Researchers are currently exploring its mechanisms of action, including its ability to modulate oxidative stress and inflammation in neural tissues.

Despite these promising findings, challenges remain in the development and optimization of 220241-57-6 for clinical use. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through rigorous testing and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of 220241-57-6 from bench to bedside.

In conclusion, 220241-57-6 represents a compelling area of research in chemical biology and medicine, with its diverse therapeutic potential and innovative mechanisms of action. Continued exploration of this compound is likely to yield significant advancements in drug discovery and disease treatment, offering hope for patients with unmet medical needs.